Cas no 2229346-77-2 (2-(2-sulfanylethyl)benzene-1,3,5-triol)

• Product Name: 2-(2-sulfanylethyl)benzene-1,3,5-triol
• CAS No: 2229346-77-2
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5902555
• PubChem ID: 165948828
• Update Time: 2025-05-21

2-(2-sulfanylethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2-sulfanylethyl)benzene-1,3,5-triol
• EN300-1735809
• 2229346-77-2

• Inchi： 1S/C8H10O3S/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4,9-12H,1-2H2
• InChI Key： DMOHPVVGYVXFJK-UHFFFAOYSA-N
• SMILES： SCCC1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-(2-sulfanylethyl)benzene-1,3,5-triol

Introduction to 2-(2-sulfanylethyl)benzene-1,3,5-triol (CAS No: 2229346-77-2)

2-(2-sulfanylethyl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No) 2229346-77-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trisubstituted benzene derivative features a unique structural configuration, incorporating a sulfanylethyl side chain and three hydroxyl groups at the 1, 3, and 5 positions of the aromatic ring. Such a molecular architecture not only imparts distinct physicochemical properties but also opens up a wide array of potential applications in drug discovery and material science.

The compound's structure combines the rigidity of the benzene core with the flexibility provided by the sulfanylethyl group, which is often employed in medicinal chemistry to enhance solubility and bioavailability. The presence of three hydroxyl groups further increases its reactivity, making it a valuable intermediate in synthetic chemistry. In recent years, there has been growing interest in polyhydroxy aromatic compounds due to their role as precursors in the synthesis of biologically active molecules.

One of the most compelling aspects of 2-(2-sulfanylethyl)benzene-1,3,5-triol is its potential as a building block in the development of novel therapeutic agents. The hydroxyl and sulfanylethyl functionalities provide multiple sites for chemical modification, enabling researchers to tailor its properties for specific biological targets. For instance, such compounds have been explored in the design of kinase inhibitors, where the precise arrangement of hydroxyl groups can optimize binding affinity to protein receptors.

Recent studies have highlighted the significance of trisubstituted benzene derivatives in medicinal chemistry. A notable example is their application in creating small-molecule chaperones, which assist in the proper folding of proteins and have implications for treating neurodegenerative diseases. The structural motif of 2-(2-sulfanylethyl)benzene-1,3,5-triol aligns well with this approach, as its extended hydroxyl network can interact with peptide chains through hydrogen bonding and other non-covalent interactions.

The synthesis of 2-(2-sulfanylethyl)benzene-1,3,5-triol presents both challenges and opportunities. Traditional synthetic routes often involve multi-step reactions that require careful control over reaction conditions to avoid unwanted side products. However, advances in catalytic methods have made it possible to achieve higher yields and purities more efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the sulfanylethyl group with greater precision.

In addition to its pharmaceutical applications, 2-(2-sulfanylethyl)benzene-1,3,5-triol has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand in catalytic systems. Researchers are exploring its potential as an additive in polymer formulations to enhance thermal stability or mechanical strength.

The biological activity of 2-(2-sulfanylethyl)benzene-1,3,5-triol has been investigated through both computational modeling and experimental assays. Molecular docking studies suggest that its structure can interact with various enzymes and receptors, including those involved in inflammatory pathways and metabolic disorders. Preliminary pharmacokinetic studies indicate that it exhibits favorable absorption and distribution profiles when administered orally.

One particularly intriguing aspect of this compound is its potential role as an antioxidant. The combination of hydroxyl groups on an aromatic backbone creates a system capable of scavenging reactive oxygen species (ROS). This property is particularly relevant given the increasing evidence linking oxidative stress to aging-related diseases and chronic conditions such as diabetes and cardiovascular disorders.

The development of 2-(2-sulfanylethyl)benzene-1,3,5-triol as a commercial product requires careful consideration of scalability and cost-effectiveness. Industrial manufacturers are evaluating different synthetic pathways to ensure that production can meet demand without compromising quality. Additionally, regulatory compliance must be addressed to ensure that the compound meets safety standards for intended applications.

Future research directions may focus on expanding the chemical diversity of derivatives derived from 2-(2-sulfanylethyl)benzene-1,3,5-triol. By modifying functional groups or introducing additional substituents at different positions on the benzene ring, scientists can generate libraries of compounds with tailored properties for specific therapeutic targets. High-throughput screening techniques could accelerate this process by rapidly assessing large numbers of derivatives for biological activity.

In conclusion,2-(2-sulfanylethyl)benzene-1,3,5-triol (CAS No: 2229346-77-2) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design while also serving as a valuable tool in synthetic chemistry research. As our understanding of molecular interactions continues to evolve,this compound is likely to play an increasingly important role in advancing scientific knowledge and developing new technologies.